![molecular formula C19H20FN3O3S2 B2867266 4-[butyl(methyl)sulfamoyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide CAS No. 683261-22-5](/img/structure/B2867266.png)
4-[butyl(methyl)sulfamoyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide
Description
The compound “4-[butyl(methyl)sulfamoyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide” is a chemical compound with the molecular formula C20H22FN3O3S2 . It contains a total of 64 bonds, including 35 non-H bonds, 19 multiple bonds, 10 rotatable bonds, 3 double bonds, and 16 aromatic bonds .
Molecular Structure Analysis
The molecular structure of this compound includes 1 five-membered ring, 2 six-membered rings, and 1 nine-membered ring. It also contains 1 tertiary amide (aromatic) .Physical And Chemical Properties Analysis
The average mass of this compound is 435.535 Da, and its monoisotopic mass is 435.108673 Da . It exhibits unique properties that make it ideal for various applications, including drug development, materials science, and biological studies.Scientific Research Applications
Synthesis and Pharmacological Evaluation
Some novel benzothiazole compounds, including variants similar to the specified chemical, have been synthesized and evaluated for their antimicrobial activity. This involves the preparation of benzothiazoles from certain anilines and their evaluation for pharmacological potential, particularly in antimicrobial applications (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).
Anticancer Applications
Research includes the design and synthesis of benzothiazole-based compounds as inhibitors for cancer-associated carbonic anhydrase isoforms IX and XII. This involves the development of novel SLC-0111 analogues and evaluation of their in vitro anticancer properties (Al-Warhi et al., 2022).
Antiproliferative Activities
Studies have been conducted on pyrazole-sulfonamide derivatives, synthesized from similar compounds, for their antiproliferative activities against various cell lines. This indicates a potential application in cancer treatment, with some compounds showing broad spectrum antitumor activity (Mert, Yaglıoglu, Demirtaş, & Kasımoğulları, 2014).
properties
IUPAC Name |
4-[butyl(methyl)sulfamoyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN3O3S2/c1-3-4-11-23(2)28(25,26)15-8-5-13(6-9-15)18(24)22-19-21-16-10-7-14(20)12-17(16)27-19/h5-10,12H,3-4,11H2,1-2H3,(H,21,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZACJBNUULZZQQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[1,1'-Biphenyl]-4-yl-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone](/img/structure/B2867184.png)
![5-((Benzyl(methyl)amino)(2-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2867186.png)
![N-(1,3-benzodioxol-5-yl)-N-[(4-methoxyphenyl)methyl]-2-methylpropanamide](/img/structure/B2867188.png)
![3-(1H-benzimidazol-1-yl)-N'-{(E)-[4-(propan-2-yl)phenyl]methylidene}propanehydrazide](/img/structure/B2867189.png)
![5-chloro-N-(4-methoxybenzo[d]thiazol-2-yl)-2-nitro-N-(pyridin-3-ylmethyl)benzamide](/img/structure/B2867204.png)
![N-(benzo[d]thiazol-5-yl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide](/img/structure/B2867206.png)